Cas no 921827-60-3 (3-4-(2-chlorobenzoyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine)

• Product Name: 3-4-(2-chlorobenzoyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine
• CAS No: 921827-60-3
• MF: C₁₉H₁₇ClN₄OS
• MW: 384.882481336594
• CID: 5906367
• PubChem ID: 20932442
• Update Time: 2025-10-29

3-4-(2-chlorobenzoyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-chlorophenyl)[4-[6-(2-thienyl)-3-pyridazinyl]-1-piperazinyl]-
• F2232-0119
• 3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(thiophen-2-yl)pyridazine
• (2-chlorophenyl)(4-(6-(thiophen-2-yl)pyridazin-3-yl)piperazin-1-yl)methanone
• SR-01000911198-1
• SR-01000911198
• AKOS001971468
• 921827-60-3
• 3-4-(2-chlorobenzoyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine

• Inchi： 1S/C19H17ClN4OS/c20-15-5-2-1-4-14(15)19(25)24-11-9-23(10-12-24)18-8-7-16(21-22-18)17-6-3-13-26-17/h1-8,13H,9-12H2
• InChI Key： QFWZJEVZRBYJBD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)(N1CCN(C2=NN=C(C3SC=CC=3)C=C2)CC1)=O

Computed Properties

• Exact Mass: 384.0811600g/mol
• Monoisotopic Mass: 384.0811600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Boiling Point: 650.8±55.0 °C(Predicted)
• pka: 5.15±0.10(Predicted)

Additional information on 3-4-(2-chlorobenzoyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine

Compound CAS No 921827-60-3: 3-(4-(2-chlorobenzoyl)piperazin-1-yl)-6-(thiophen-2-yl)pyridazine

The compound with CAS No 921827-60-3, known as 3-(4-(2-chlorobenzoyl)piperazin-1-yl)-6-(thiophen-2-yl)pyridazine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional characteristics. In this article, we will delve into the structural features, synthetic methods, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive overview.

The molecular structure of 3-(4-(2-chlorobenzoyl)piperazin-1-yl)-6-(thiophen-2-yl)pyridazine is characterized by a pyridazine ring system, which serves as the central framework of the molecule. Attached to this pyridazine ring are two key functional groups: a piperazine moiety and a thiophene group. The piperazine ring, which is a six-membered ring containing two nitrogen atoms, is further substituted with a 4-(2-chlorobenzoyl) group. This substitution introduces additional electronic and steric effects that influence the overall reactivity and properties of the compound.

Recent studies have highlighted the importance of heterocyclic compounds like pyridazines in drug discovery and materials science. The presence of the thiophene group in this compound adds to its versatility, as thiophene derivatives are known for their unique electronic properties and potential applications in optoelectronic devices. The combination of these functional groups makes 3-(4-(2-chlorobenzoyl)piperazin-1-yl)-6-(thiophen-2-yl)pyridazine a promising candidate for further exploration in these fields.

One of the key areas of interest for this compound is its potential role in medicinal chemistry. The piperazine moiety is a well-known scaffold in drug design, often used to enhance bioavailability and improve pharmacokinetic properties. The substitution pattern on the piperazine ring, particularly the presence of the 4-(2-chlorobenzoyl) group, suggests that this compound may exhibit interesting biological activities. Recent research has focused on identifying potential therapeutic targets for such compounds, including their ability to modulate enzyme activity or interact with specific receptors.

In addition to its medicinal applications, 3-(4-(2-chlorobenzoyl)piperazin-1-yl)-6-(thiophen-2-yl)pyridazine has shown promise in materials science. The thiophene group contributes to the compound's ability to form conjugated systems, which are essential for applications in organic electronics. Researchers have explored the use of such compounds in organic light-emitting diodes (OLEDs) and photovoltaic devices, where their electronic properties can be harnessed to improve device performance.

The synthesis of 3-(4-(2-chlorobenzoyl)piperazin-1-yl)-6-(thiophen-2-ylium)pyridazine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyridazine ring system, followed by functionalization with the piperazine and thiophene groups. Recent advancements in catalytic methods and green chemistry have made it possible to achieve higher yields and improved purity levels during the synthesis process.

Looking ahead, the continued exploration of 3-(4-(2-chlorobenzoyl)piperazin -1 - yl ) -6 -( thiophen - 2 - yl ) py rid azine is expected to yield further insights into its properties and applications. Collaborative efforts between chemists, biologists, and materials scientists will be crucial in unlocking its full potential across diverse fields.